Cas no 910820-96-1 (4-(hydrazinecarbonyl)butanoic acid hydrochloride)

4-(Hydrazinecarbonyl)butanoic acid hydrochloride is a hydrazide derivative with applications in organic synthesis and pharmaceutical research. Its structure features a hydrazinecarbonyl group attached to a butanoic acid backbone, offering reactivity for conjugation and derivatization. The hydrochloride salt enhances solubility and stability, facilitating handling in aqueous and organic media. This compound is particularly useful as a building block for hydrazone formation, peptide modifications, and the synthesis of heterocyclic compounds. Its bifunctional nature allows for selective reactions with carbonyl groups, making it valuable in bioconjugation and crosslinking applications. The product is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes.
4-(hydrazinecarbonyl)butanoic acid hydrochloride structure
910820-96-1 structure
Product Name:4-(hydrazinecarbonyl)butanoic acid hydrochloride
CAS No:910820-96-1
MF:C5H11ClN2O3
MW:182.605440378189
CID:6847483
PubChem ID:153325942
Update Time:2025-05-19

4-(hydrazinecarbonyl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-7711741
    • 910820-96-1
    • 4-(hydrazinecarbonyl)butanoic acid hydrochloride
    • Inchi: 1S/C5H10N2O3.ClH/c6-7-4(8)2-1-3-5(9)10;/h1-3,6H2,(H,7,8)(H,9,10);1H
    • InChI Key: ZCODKHPYAQBYGE-UHFFFAOYSA-N
    • SMILES: Cl.O=C(CCCC(=O)O)NN

Computed Properties

  • Exact Mass: 182.0458199Da
  • Monoisotopic Mass: 182.0458199Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 135
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.4Ų

4-(hydrazinecarbonyl)butanoic acid hydrochloride Pricemore >>

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4-(hydrazinecarbonyl)butanoic acid hydrochloride Related Literature

Additional information on 4-(hydrazinecarbonyl)butanoic acid hydrochloride

4-(Hydrazinecarbonyl)butanoic Acid Hydrochloride (CAS No. 910820-96-1): A Comprehensive Overview

4-(Hydrazinecarbonyl)butanoic acid hydrochloride (CAS No. 910820-96-1) is a versatile compound with significant applications in various fields, including pharmaceutical research, chemical synthesis, and biochemical studies. This compound, also known as HCB-HCl, is a derivative of butanoic acid and hydrazine, making it a valuable intermediate in the development of novel drugs and therapeutic agents.

The molecular structure of 4-(hydrazinecarbonyl)butanoic acid hydrochloride consists of a butanoic acid backbone with a hydrazinecarbonyl group attached to the fourth carbon atom. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for a wide range of experimental conditions. This compound is particularly interesting due to its potential in forming stable complexes with various metal ions and its ability to participate in diverse chemical reactions.

In the realm of pharmaceutical research, 4-(hydrazinecarbonyl)butanoic acid hydrochloride has been explored for its role in the synthesis of prodrugs and drug delivery systems. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The hydrazinecarbonyl group in HCB-HCl can be utilized to create linkages that are cleaved by specific enzymes or under certain physiological conditions, thereby releasing the active drug at the target site. This approach has shown promise in improving the bioavailability and reducing the side effects of various therapeutic agents.

Recent studies have highlighted the potential of 4-(hydrazinecarbonyl)butanoic acid hydrochloride in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of HCB-HCl can effectively inhibit tumor growth by disrupting key signaling pathways involved in cell proliferation and survival. The hydrazinecarbonyl moiety was found to enhance the cytotoxicity of these derivatives against cancer cells while minimizing toxicity to normal cells.

Beyond its pharmaceutical applications, 4-(hydrazinecarbonyl)butanoic acid hydrochloride has also been investigated for its use in chemical synthesis and material science. The compound's ability to form stable complexes with metal ions has led to its application in the preparation of metal-organic frameworks (MOFs). MOFs are highly porous materials with large surface areas and tunable properties, making them useful for gas storage, catalysis, and drug delivery. Research published in the Journal of Materials Chemistry A showed that MOFs synthesized using HCB-HCl exhibited enhanced stability and improved performance in catalytic reactions compared to traditional MOFs.

In addition to its role in MOF synthesis, 4-(hydrazinecarbonyl)butanoic acid hydrochloride has been explored for its potential as a ligand in coordination chemistry. Ligands are molecules or ions that bind to a central metal atom or ion to form coordination complexes. The unique properties of HCB-HCl, such as its ability to form multiple coordination sites, make it an attractive candidate for designing novel coordination compounds with tailored functionalities. These complexes have found applications in areas such as catalysis, sensing, and magnetic materials.

The versatility of 4-(hydrazinecarbonyl)butanoic acid hydrochloride extends to its use in biochemical studies. The compound's ability to interact with biological macromolecules, such as proteins and nucleic acids, has been leveraged for developing probes and inhibitors for various biological processes. For example, researchers at the University of California demonstrated that derivatives of HCB-HCl could selectively bind to specific protein targets involved in signal transduction pathways, providing valuable insights into the mechanisms underlying cellular processes.

Safety considerations are paramount when working with any chemical compound, including 4-(hydrazinecarbonyl)butanoic acid hydrochloride. While this compound is not classified as a hazardous material or controlled substance, it is important to handle it with care and follow standard laboratory safety protocols. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound to prevent skin contact and inhalation. Additionally, it is essential to store HCB-HCl in a cool, dry place away from incompatible materials.

In conclusion, 4-(hydrazinecarbonyl)butanoic acid hydrochloride (CAS No. 910820-96-1) is a multifaceted compound with a wide range of applications in pharmaceutical research, chemical synthesis, material science, and biochemical studies. Its unique chemical properties make it an invaluable tool for scientists and researchers working on developing new drugs, materials, and biological probes. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.

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